![molecular formula C21H22N2O2 B4940856 N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide](/img/structure/B4940856.png)
N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide (ANCA) is a synthetic compound that has been extensively studied for its potential applications in scientific research. ANCA belongs to the class of compounds known as dicarboximides and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cellular metabolism. This compound has also been found to bind to DNA and inhibit DNA synthesis.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have antibacterial and antifungal properties. This compound has also been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been found to have low toxicity, making it a safe compound to use in laboratory experiments. However, this compound has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.
Future Directions
There are several future directions for research on N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide. One area of interest is the development of new synthetic methods for this compound that may improve its properties and increase its potential applications. Another area of interest is the study of this compound's potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide can be synthesized using a variety of methods, including the reaction of 1,2-cyclohexanedione with 1-naphthylamine in the presence of an allylating agent. Other methods include the reaction of 1,2-cyclohexanedione with an allylamine and subsequent reaction with 1-naphthylamine.
Scientific Research Applications
N-allyl-N'-1-naphthyl-4-cyclohexene-1,2-dicarboxamide has been studied extensively for its potential applications in scientific research. It has been found to have a range of biological activities, including antitumor, antimicrobial, and antifungal properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
Properties
IUPAC Name |
2-N-naphthalen-1-yl-1-N-prop-2-enylcyclohex-4-ene-1,2-dicarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-2-14-22-20(24)17-11-5-6-12-18(17)21(25)23-19-13-7-9-15-8-3-4-10-16(15)19/h2-10,13,17-18H,1,11-12,14H2,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GURDOEIRRAAHBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1CC=CCC1C(=O)NC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.